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Compound of Interest

Compound Name: Antiblaze 100

Cat. No.: B7774406 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the performance of various flame retardants in

common polymer substrates: polyethylene, polypropylene, and polyamide. While specific

performance data for Antiblaze 100 (CAS 38051-10-4), a chlorinated phosphate ester, in these

particular substrates is not publicly available, this document presents data for commonly used

alternative flame retardants. This information is intended to serve as a valuable resource for

researchers and professionals in selecting the appropriate flame retardant for their specific

application.

Comparative Performance Data of Flame Retardants
The following tables summarize the typical performance of various classes of flame retardants

in polyethylene, polypropylene, and polyamide, as measured by Limiting Oxygen Index (LOI)

and UL 94 vertical burn tests. These values are indicative and can vary depending on the

specific formulation, concentration of the flame retardant, and the presence of synergistic

agents.

Table 1: Performance of Flame Retardants in Polyethylene (PE)
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Flame
Retardant Type

Example
Typical
Loading (%)

Limiting
Oxygen Index
(LOI) (%)

UL 94 V Rating
(at specified
thickness)

Unmodified PE - - 17-18 Not Rated

Halogenated

(Brominated)

Decabromodiphe

nyl Ether

(DBDPO) +

Sb₂O₃

15-30 24-28 V-2 to V-0

Phosphorus-

based

Ammonium

Polyphosphate

(APP)

20-30 25-30 V-0

Inorganic Filler
Aluminum

Hydroxide (ATH)
40-60 25-30 V-1 to V-0

Inorganic Filler
Magnesium

Hydroxide (MDH)
40-60 26-32 V-1 to V-0

Table 2: Performance of Flame Retardants in Polypropylene (PP)
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Flame
Retardant Type

Example
Typical
Loading (%)

Limiting
Oxygen Index
(LOI) (%)

UL 94 V Rating
(at specified
thickness)

Unmodified PP - - 17-18 Not Rated

Halogenated

(Brominated)

Decabromodiphe

nyl Ethane

(DBDPE) +

Sb₂O₃

20-30 25-29 V-2 to V-0

Phosphorus-

based

Ammonium

Polyphosphate

(APP)

20-30 28-35 V-0

Nitrogen-based

Melamine

Cyanurate

(MCA)

15-25 24-28 V-2 to V-0

Inorganic Filler
Magnesium

Hydroxide (MDH)
50-65 25-30 V-0

Table 3: Performance of Flame Retardants in Polyamide (PA)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7774406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Flame
Retardant Type

Example
Typical
Loading (%)

Limiting
Oxygen Index
(LOI) (%)

UL 94 V Rating
(at specified
thickness)

Unmodified PA6 - - 21-24 V-2

Halogen-free

Phosphorus
Red Phosphorus 5-10 28-35 V-0

Halogen-free

Phosphorus

Metal

Hypophosphites
15-25 29-32 V-0

Nitrogen-based

Melamine

Cyanurate

(MCA)

10-15 29-32 V-0

Halogenated

(Brominated)

Brominated

Polystyrene +

Sb₂O₃

15-20 28-32 V-0

Experimental Protocols
The data presented in this guide is typically generated using standardized testing

methodologies. Below are detailed protocols for the two key experiments cited: the Limiting

Oxygen Index (LOI) test and the UL 94 Vertical Burn Test.

Limiting Oxygen Index (LOI) Test (ASTM D2863 / ISO
4589-2)
The Limiting Oxygen Index test measures the minimum concentration of oxygen in a flowing

mixture of oxygen and nitrogen that will just support flaming combustion of a material.[1][2][3]

[4][5]

Apparatus:

A heat-resistant glass chimney.

A specimen holder to position the sample vertically in the center of the chimney.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.lgcstandards.com/IE/en/Antiblaze-V6/p/TRC-A697400
https://www.rexresearch1.com/PapermakingLibrary/HandbookPaperPulpChemicalsAsh.pdf
https://www.leticiachem.com/product/chlorinated-phosphate-ester-used-in-both-rigid-polyurethane-foams-pur-and-pir-and-in-flexible-polyurethane-foam-tcpp/
https://www.professionalplastics.com/UL94FlameClassificationsForPlastics
https://www.researchgate.net/publication/336563273_Chlorinated_Ester_Plasticizers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7774406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gas mixture control system for precise metering of oxygen and nitrogen.

An ignition source (e.g., a propane torch).

Procedure:

A test specimen of a specified size is clamped vertically in the specimen holder within the

glass chimney.

A mixture of oxygen and nitrogen is introduced at the bottom of the chimney and flows

upwards. The initial oxygen concentration is set based on the expected LOI of the material.

The top edge of the specimen is ignited with the ignition source.

The combustion behavior of the specimen is observed. The flame is considered self-

sustaining if it continues to burn for a specified period or burns a certain length of the

specimen.

The oxygen concentration is adjusted in subsequent tests based on whether the previous

specimen sustained combustion. The concentration is increased if the flame extinguished

and decreased if it was self-sustaining.

The procedure is repeated with new specimens until the minimum oxygen concentration

required to just support combustion is determined. This value is the Limiting Oxygen Index.

UL 94 Vertical Burn Test (ASTM D3801 / IEC 60695-11-10)
The UL 94 standard is a widely recognized test for the flammability of plastic materials.[6][7][8]

[9][10] The vertical burn test (V-0, V-1, V-2) is used to assess the self-extinguishing properties

of a material.[6][7][8][9][10]

Apparatus:

A test chamber, free from drafts.

A specimen holder to clamp the specimen vertically.

A laboratory burner (Bunsen or Tirrill burner) with a specified flame height.
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A timing device.

A piece of dry absorbent cotton placed below the specimen.

Procedure:

A rectangular test specimen of a specified size and thickness is clamped vertically from its

top end.

A specified flame is applied to the bottom edge of the specimen for 10 seconds and then

removed.

The duration of flaming combustion (afterflame time) is recorded.

Immediately after the flaming combustion ceases, the flame is reapplied for another 10

seconds.

The afterflame time and afterglow time (the duration of glowing combustion after the flame is

removed) are recorded.

It is also noted whether any flaming drips from the specimen ignite the cotton placed below.

A set of five specimens is tested.

Classification Criteria:

V-0: Afterflame time for each individual specimen is no more than 10 seconds. The total

afterflame time for all five specimens is no more than 50 seconds. No flaming drips ignite the

cotton.

V-1: Afterflame time for each individual specimen is no more than 30 seconds. The total

afterflame time for all five specimens is no more than 250 seconds. No flaming drips ignite

the cotton.

V-2: Afterflame time for each individual specimen is no more than 30 seconds. The total

afterflame time for all five specimens is no more than 250 seconds. Flaming drips are

allowed to ignite the cotton.
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Visualization of the Performance Evaluation Process
The following diagram illustrates the logical workflow for evaluating the performance of a flame

retardant in a polymer substrate.

Start: Select Polymer
and Flame Retardant

Material Compounding
(e.g., Twin-Screw Extrusion)

Specimen Preparation
(Injection/Compression Molding)

Limiting Oxygen Index (LOI) Test
(ASTM D2863)

UL 94 Vertical Burn Test
(ASTM D3801)

Data Analysis and Comparison

Generate Performance Report

End: Performance Characterized

Click to download full resolution via product page

Caption: Workflow for Flame Retardant Performance Evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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